Cas no 92902-70-0 (2-[(2E)-2-[(3-hydroxyphenyl)methylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one)

• Product name: 2-[(2E)-2-[(3-hydroxyphenyl)methylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one
• CAS No: 92902-70-0
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 999088
• PubChem ID: 135509495

2-[(2E)-2-[(3-hydroxyphenyl)methylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-2-[(3-hydroxyphenyl)methylidene]hydrazinyl]-6-methyl-1H-pyrimidin-4-one
• NSC97968
• 92902-70-0
• DTXSID60430243
• NSC-97968
• 2-[(2E)-2-[(3-hydroxyphenyl)methylidene]hydrazinyl]-4-methyl-1H-pyrimidin-6-one

• Inchi： InChI=1S/C12H12N4O2/c1-8-5-11(18)15-12(14-8)16-13-7-9-3-2-4-10(17)6-9/h2-7,17H,1H3,(H2,14,15,16,18)/b13-7+
• InChI Key： WLKZKWFXUIWNCZ-NTUHNPAUSA-N
• SMILES： CC1=CC(=O)NC(=N1)NN=CC2=CC(=CC=C2)O

Computed Properties

• Exact Mass: 244.096026
• Monoisotopic Mass: 244.096026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.1

Experimental Properties

• Density: 1.347
• Boiling Point: 444.996°C at 760 mmHg
• Flash Point: 222.926°C
• Refractive Index: 1.654